disodium;(2S)-2-amino-5-[[(2R)-3-[[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-(carboxylatomethylamino)-3-oxopropyl]disulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoate

Specification

• Description: NOV-002, the lead compound acts as a chemoprotectant and an immunomodulator, in combination with chemotherapy. NOV-002 is approved and marketed in the Russian Fereration by Pharma BAM under the trade name Glutoxim. It has been administered to over 10,000 patients, demonstrating clinical efficacy and excellent safety data.; Glutathione Disulfide NOV-002 is a stabilized formulation of disodium glutathione disulfide (GSSG; oxidized glutathione) and cisplatin (1000:1) with potential chemoprotective and immunomodulating activities. Mimicking endogenous GSSG, glutathione disulfide NOV-002 acts as a competitive substrate for gamma-glutamyl-transpeptidase (GGT), which may result in the S-glutathionylation of proteins, predominantly actin, a redox stress on endoplasmic reticulum (ER), and ER stress-induced apoptosis; S-glutathionylation may be stimulated by reactive oxygen species (ROS) liberated by a glutathione disulfide NOV-002-induced increase in GGT activity. Glutathione disulfide NOV-002 may also induce phosphorylation of proteins such as ERK and p38, two kinases that play critical regulatory roles in cell proliferation and apoptosis. The cisplatin component of this agent does not provide an effective therapeutic concentration of cisplatin in vivo.
• CAS No.: 103239-24-3
• Molecular Formula: C20H30N6Na2O12S2
• Molecular Weight: 656.6 g/mol
• IUPAC Name: disodium;(2S)-2-amino-5-[[(2R)-3-[[(2R)-2-[[(4S)-4-amino-4-carboxylatobutanoyl]amino]-3-(carboxylatomethylamino)-3-oxopropyl]disulfanyl]-1-(carboxylatomethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoate;hydron
• Standard InChI: InChI=1S/C20H32N6O12S2.2Na/c21-9(19(35)36)1-3-13(27)25-11(17(33)23-5-15(29)30)7-39-40-8-12(18(34)24-6-16(31)32)26-14(28)4-2-10(22)20(37)38;;/h9-12H,1-8,21-22H2,(H,23,33)(H,24,34)(H,25,27)(H,26,28)(H,29,30)(H,31,32)(H,35,36)(H,37,38);;/q;2*+1/p-2/t9-,10-,11-,12-;;/m0../s1
• Standard InChI Key: DRFILBXQKYDTFW-JIWRMXRASA-L
• Isomeric SMILES: [H+].[H+].C(CC(=O)N[C@@H](CSSC[C@@H](C(=O)NCC(=O)[O-])NC(=O)CC[C@@H](C(=O)[O-])N)C(=O)NCC(=O)[O-])[C@@H](C(=O)[O-])N.[Na+].[Na+]
• SMILES: C(CC(=O)NC(CSSCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)[O-])N)C(=O)NCC(=O)[O-])C(C(=O)O)N.[Na+].[Na+]
• Canonical SMILES: [H+].[H+].C(CC(=O)NC(CSSCC(C(=O)NCC(=O)[O-])NC(=O)CCC(C(=O)[O-])N)C(=O)NCC(=O)[O-])C(C(=O)[O-])N.[Na+].[Na+]
• Appearance: Assay:≥98%A crystalline solid